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Compound of Interest

Compound Name: Fluoroacetonitrile

Cat. No.: B113751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

fluoroacetonitrile as a versatile building block in the synthesis of fluorinated organic

molecules. The protocols outlined below are intended to serve as a guide for laboratory

procedures and can be adapted based on specific research needs and available equipment.

Introduction
Fluoroacetonitrile (FCH₂CN) is a valuable reagent in organic synthesis, primarily utilized for

the introduction of the fluoromethyl group (-CH₂F) into various molecular scaffolds. This

functional group is of significant interest in medicinal chemistry and drug development as the

incorporation of fluorine can modulate a molecule's physicochemical properties, such as

lipophilicity, metabolic stability, and binding affinity to biological targets. These application notes

provide detailed procedures for the synthesis of a 1,3-oxazine and an α-amino nitrile derivative

from fluoroacetonitrile, highlighting its utility in constructing heterocyclic and acyclic

fluorinated compounds.

Physicochemical Properties of Fluoroacetonitrile
A summary of the key physicochemical properties of fluoroacetonitrile is presented in Table 1.

This information is crucial for the safe handling and accurate measurement of the reagent.

Table 1: Physicochemical Data for Fluoroacetonitrile
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Property Value

Molecular Formula C₂H₂FN

Molecular Weight 59.04 g/mol

Boiling Point 79-82 °C

Melting Point -13 °C

Density 1.061 g/mL at 25 °C

Refractive Index (n20/D) 1.333

Flash Point -14 °C

Solubility Slightly soluble in water

Safety Precautions
Fluoroacetonitrile is a highly flammable and toxic liquid. It is crucial to handle this reagent with

appropriate safety measures in a well-ventilated fume hood.

Hazard Statements:

H225: Highly flammable liquid and vapor.[1]

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.
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P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[1]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):

Wear a flame-resistant lab coat, chemical safety goggles, and a face shield.

Use nitrile gloves as a minimum, with consideration for double-gloving or using more robust

gloves for extended handling.

Experimental Protocols
The following protocols are provided as examples of the synthetic utility of fluoroacetonitrile.

Protocol 1: Synthesis of 2-Fluoromethyl-4,4,6-trimethyl-
1,3-oxazine
This protocol describes the synthesis of a fluorinated 1,3-oxazine derivative through the

condensation of fluoroacetonitrile with 4-methyl-2-pentanone. 1,3-Oxazines are important

heterocyclic motifs found in a variety of biologically active compounds.

Reaction Scheme:
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Fluoroacetonitrile

2-Fluoromethyl-4,4,6-trimethyl-1,3-oxazine

 + 

4-Methyl-2-pentanone

 + 
H₂SO₄ (conc.)

Catalyst
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Step 1

Step 2

Fluoroacetonitrile

Lithium (Z)-2-fluoro-3-methylpent-2-en-1-iminate

 + 

But-2-yne

 + 

Lithium (Z)-2-fluoro-3-methylpent-2-en-1-iminate

n-BuLi, THF, -78 °C

2-Amino-2-fluoromethyl-3-pentenenitrile

HCN (or TMSCN/H₂O)
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Define Target Molecule
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Data Analysis & Yield Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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